[2-(4-Trifluoromethyl-phenyl)-pyridin-4-yl]methylamine

• Molecular Formula: C13H11F3N2
• Molecular Weight: 252.23 g/mol
• IUPAC Name: [2-[4-(trifluoromethyl)phenyl]pyridin-4-yl]methanamine
• InChI: InChI=1S/C13H11F3N2/c14-13(15,16)11-3-1-10(2-4-11)12-7-9(8-17)5-6-18-12/h1-7H,8,17H2
• InChI Key: DKHUGVSHEPKOQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=CC(=C2)CN)C(F)(F)F

Description

[2-(4-Trifluoromethyl-phenyl)-pyridin-4-yl]methylamine is a useful research compound. Its molecular formula is C13H11F3N2 and its molecular weight is 252.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The nitrile 20A (3 g, 12 mmol) dissolved in 50 ml of diethyl ether was added dropwise to a mixture of LiAlH4 (912 mg, 2 equiv.) in diethyl ether (80 mL) and stirred at 0° C. Then, the mixture was stirred at room temperature overnight. The excess of LiAlH4 was destroyed by water addition at 0° C., the solid formed was filtered, washed with Et2O and the filtrate was dried over Na2SO4 and evaporated to dryness to obtain 2.5 g of the amine as a yellow oil. The amine was used for the following step without purification.